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Compound of Interest

Compound Name:
1-Fluoro-2-isocyanato-1,1-

dinitroethane

CAS No.: 33046-32-1

Cat. No.: B14682208

Get Quote

Application Note: High-Precision Sensitivity Profiling of Dinitroethane Derivatives

Executive Summary & Scientific Context
In pharmaceutical and agrochemical synthesis, dinitroethane derivatives (e.g., 1,1-

dinitroethane, 1,2-dinitroethane) often serve as high-energy intermediates or precursors for

heterocyclic ring formation. However, the presence of geminal (

) or vicinal (

) nitro groups imparts significant instability.

1,1-Dinitroethane (

): Possesses a high oxygen balance and acidic protons; its salts (e.g., Potassium 1,1-
dinitroethane) are highly sensitive primary explosives.

1,2-Dinitroethane (
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): Generally more stable but capable of detonation under confinement or shock.

This guide provides a rigorous protocol for quantifying the Impact and Friction sensitivity of

these compounds. Unlike standard chemical characterization, sensitivity testing is probabilistic.

We do not measure a fixed physical constant (like melting point) but rather the probability of

initiation under specific mechanical stimuli.

Target Audience: Synthetic chemists and process safety engineers scaling up nitro-compound

synthesis.

Critical Safety Prerequisites
WARNING: Dinitroethane compounds can undergo Deflagration-to-Detonation Transition

(DDT) within milliseconds.

Shielding: All tests must be conducted behind 25mm polycarbonate or equivalent blast

shields.

Grounding: Dinitroethanes are sensitive to Electrostatic Discharge (ESD). Use conductive

flooring and wrist straps (

).

Sample Size: Never exceed 100 mg per individual test trial.

PPE: Flame-resistant lab coat (Nomex), face shield, and Kevlar gloves for sample handling.

Protocol A: Impact Sensitivity (BAM Fall Hammer)
Standard: UN Test Series 3(a)(ii) / ISO 6603 Objective: Determine the "Limiting Impact Energy"

(

) at which 50% of trials result in a reaction (flash, bang, or smoke).

Mechanistic Principle
The Fall Hammer test simulates the "pinch" hazard of dropping a container or crushing material

between metal surfaces. Initiation occurs via Adiabatic Compression of entrapped air bubbles

or Viscous Heating (hot spots) generated by rapid crystal fracture.
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Equipment & Consumables
BAM Fall Hammer Apparatus: Guided drop weight system (1 kg, 2 kg, 5 kg, 10 kg weights).

Impact Device: Two coaxial steel cylinders (rollers) and a hollow steel collar.

Sample: 40 mm³ (approx. 30-40 mg) of dry dinitroethane derivative.

Step-by-Step Workflow
Preparation: Clean steel rollers with acetone. Ensure no grease residue remains.

Assembly: Place the lower steel roller into the collar.

Dosing: Using a conductive spatula, place 40 mm³ of the sample onto the center of the lower

roller.

Note: For liquids (e.g., 1,1-dinitroethane oil), use a specific liquid-tight collar to prevent

pre-impact spreading.

Closing: Gently insert the upper roller. Do not twist or grind.

Positioning: Center the assembly on the anvil of the Fall Hammer.

The Drop: Raise the weight to the target height (starting at an estimated median, e.g., 50 cm

with 2 kg). Release the weight.[1][2]

Observation: Record reaction:

Reaction (+): Audible report, visible flash, or smoke.

No Reaction (-): No physical change.

Cleaning: If reaction occurs, neutralize residue with 10% NaOH (for nitro-compounds) before

cleaning.

Statistical Method: Bruceton Staircase
Do not use random heights. Use the Bruceton Up-and-Down Method to efficiently find the
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.

If Reaction (+): Decrease height by logarithmic decrement (e.g., 0.1 log units).

If No Reaction (-): Increase height by same decrement.

Required Trials: Minimum 30 drops for statistical validity.

Visualization: Impact Test Logic
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Figure 1: Bruceton Staircase workflow for determining limiting impact energy (
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).

Protocol B: Friction Sensitivity (BAM Friction Tester)
Standard: UN Test Series 3(b)(i) Objective: Determine the "Limiting Load" (Newtons) at which

the material reacts to shear stress.

Mechanistic Principle
Friction sensitivity arises from shear-induced plastic deformation. As the ceramic peg slides

over the sample, mechanical energy is converted to heat at microscopic contact points. If the

rate of heat generation exceeds the rate of dissipation, thermal runaway (explosion) occurs.

Equipment & Consumables
BAM Friction Apparatus: Motorized sliding plate table.[3]

Porcelain Plate: 25 x 25 x 5 mm, surface roughness 9–32 µm.[4]

Porcelain Peg: 10 mm diameter, spherical ends.

Sample: 10 mm³ (approx. 10-15 mg).

Step-by-Step Workflow
Calibration: Verify the motor speed (1 cm movement in approx. 0.5 seconds).

Sample Loading: Place 10 mm³ of dinitroethane sample on the porcelain plate.

Peg Contact: Lower the porcelain peg onto the sample.

Weight Application: Hang the weight arm to apply a specific load (Standard steps: 5N, 10N,

20N, 40N, ... up to 360N).

Actuation: Trigger the motor. The plate moves 10 mm linearly under the fixed peg.

Observation: Watch for "Flash, Snap, or Pop."

Note: Friction reactions can be subtle (mild crackling).
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Threshold Determination: The "1 out of 6" rule.

Test 6 trials at a specific load.

If 0 reactions occur, increase load.

If 1 or more reactions occur, decrease load.

The Limiting Load is the highest load at which 0 reactions occur in 6 trials.

Visualization: Friction Mechanism
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Figure 2: Mechanistic pathway of friction-induced initiation.

Data Analysis & Classification
Once

(Impact) and Limiting Load (Friction) are obtained, classify the dinitroethane derivative using
UN Transport of Dangerous Goods criteria.

Table 1: Sensitivity Classification Matrix
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Classification
Impact Sensitivity (

)

Friction Sensitivity
(Load)

Handling
Precaution

Very Sensitive Joules Newtons

Extreme Caution:

Robot handling

recommended. Do not

transport.

Sensitive Joules Newtons

High Caution: Soft

handling, conductive

vessels, limit batch

size.

Insensitive Joules Newtons
Standard chemical

handling (with PPE).

Interpretation for Synthesis:

If your dinitroethane intermediate tests as Very Sensitive, you must redesign the synthesis to

avoid isolating this solid. Use flow chemistry or keep it in solution (phlegmatized).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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